Cas no 2168804-38-2 (Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate)
Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate is a specialized carbamate derivative featuring a cyclohexyl ring with a ketone functionality at the 4-position and two methyl groups at the 3-position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and agrochemicals. Its tert-butyl carbamate (Boc) protecting group enhances stability and facilitates selective deprotection under mild acidic conditions. The ketone moiety offers versatility for further functionalization, while the sterically hindered cyclohexyl structure contributes to controlled reactivity. This compound is suitable for applications requiring precise molecular modifications, such as peptide synthesis or the development of bioactive molecules.
2168804-38-2 structure
Product Name:Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate
CAS No:2168804-38-2
MF:C13H23NO3
MW:241.326624155045
CID:4770459
Update Time:2026-02-26
Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate Chemical and Physical Properties
Names and Identifiers
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- tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate
- Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate
-
- Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(16)14-9-6-7-10(15)13(4,5)8-9/h9H,6-8H2,1-5H3,(H,14,16)
- InChI Key： NFJUQNIPKVWOLD-UHFFFAOYSA-N
- SMILES： O=C1CCC(CC1(C)C)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 315
- XLogP3: 2.1
- Topological Polar Surface Area: 55.4
Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-100 MG |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 95% | 100MG |
¥ 2,250.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-250 MG |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 95% | 250MG |
¥ 3,379.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-500 MG |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 95% | 500MG |
¥ 4,501.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-1 G |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 95% | 1g |
¥ 5,629.00 | 2021-05-07 | |
| Ambeed | A980889-1g |
tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 97% | 1g |
$1089.0 | 2024-04-21 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-100mg |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 97% | 100mg |
￥1387.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-250mg |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 97% | 250mg |
￥2216.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-500mg |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 97% | 500mg |
￥3687.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-1g |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 97% | 1g |
￥5528.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ4919-5g |
tert-butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate |
2168804-38-2 | 97% | 5g |
￥16583.0 | 2024-04-22 |
Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate Suppliers
Amadis Chemical Company Limited
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(CAS:2168804-38-2)Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate
Order Number:A949801
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:05
Price ($):980.0
Email:sales@amadischem.com
Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2168804-38-2)Tert-Butyl N-(3,3-dimethyl-4-oxocyclohexyl)carbamate
Purity:99%
Quantity:1g
Price ($):980.0